Cas no 730981-96-1 (<br>1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbon itrile)

• Product Name: <br>1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbon itrile
• CAS No: 730981-96-1
• MF: C₂₀H₁₃FN₂O₃
• MW: 348.327228307724
• CID: 3105763
• PubChem ID: 2414366
• Update Time: 2025-10-29

<br>1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbon itrile Chemical and Physical Properties

Names and Identifiers

• <br>1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbon itrile
• CHEMBL1586077
• 1-benzyl-5-[(5-fluoro-2-hydroxyphenyl)carbonyl]-2-oxo-1,2-dihydropyridine-3-carbonitrile
• AB00616117-02
• HMS2646N03
• AKOS034348003
• 1-benzyl-5-(5-fluoro-2-hydroxybenzoyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 1-benzyl-5-(5-fluoro-2-hydroxybenzoyl)-2-oxopyridine-3-carbonitrile
• SMR000370537
• MLS000775663
• 730981-96-1
• EN300-05306
• Z44425781

• Inchi： 1S/C20H13FN2O3/c21-16-6-7-18(24)17(9-16)19(25)15-8-14(10-22)20(26)23(12-15)11-13-4-2-1-3-5-13/h1-9,12,24H,11H2
• InChI Key： MDGSKRBGKJNYMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C1C=C(C#N)C(N(C=1)CC1C=CC=CC=1)=O)=O)O

Computed Properties

• Exact Mass: 348.09102044Da
• Monoisotopic Mass: 348.09102044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on <br>1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbon itrile

1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile: A Comprehensive Overview

1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile, also known by its CAS number 730981-96-1, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a pyridine ring system, which serves as the central framework. Attached to this ring are several functional groups, including a benzyl group, a fluoro-substituted benzoyl group, and a cyano group. These substituents contribute to the compound's pharmacokinetic properties and bioavailability. The presence of the fluoro group, in particular, enhances the compound's stability and selectivity, making it a valuable candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyridine core and incorporate the various substituents. These methods often involve multi-step reactions, including coupling reactions and oxidations, to achieve the desired structure. The use of catalysts and advanced reaction conditions has significantly improved the yield and purity of the final product.

The biological activity of 1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, the compound has shown selective inhibitory activity against certain enzymes involved in disease pathways, further underscoring its therapeutic potential.

In terms of applications, this compound is being explored for its potential in treating chronic inflammatory diseases and other conditions where enzyme inhibition plays a critical role. Its unique combination of structural features allows it to interact with biological targets in a manner that minimizes off-target effects, which is a significant advantage in drug development.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic applications.

In conclusion, 1-Benzyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile represents a promising lead compound in the field of medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a key player in the development of novel therapeutic agents.